Cas no 1025448-36-5 (N-{1-[4-(4-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2-phenylethene-1-sulfonamide)

• Product Name: N-{1-[4-(4-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2-phenylethene-1-sulfonamide
• CAS No: 1025448-36-5
• MF: C₂₂H₂₇N₃O₄S
• MW: 429.532484292984
• CID: 6614362
• PubChem ID: 16370108
• Update Time: 2025-07-03

N-{1-[4-(4-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1025448-36-5
• EN300-26593952
• Z33250193
• N-{1-[4-(4-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2-phenylethene-1-sulfonamide

• Inchi： 1S/C22H27N3O4S/c1-18(23-30(27,28)17-12-19-6-4-3-5-7-19)22(26)25-15-13-24(14-16-25)20-8-10-21(29-2)11-9-20/h3-12,17-18,23H,13-16H2,1-2H3/b17-12+
• InChI Key： SEHOWKPJNAOTSM-SFQUDFHCSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC(C)C(N1CCN(C2C=CC(=CC=2)OC)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 429.17222752g/mol
• Monoisotopic Mass: 429.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.3Ų

Additional information on N-{1-[4-(4-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2-phenylethene-1-sulfonamide

N-{1-[4-(4-Methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2-phenylethene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1025448-36-5, known as N-{1-[4-(4-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2-phenylethene-1-sulfonamide, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique chemical structure and promising biological activity. In this article, we will delve into its properties, synthesis, and potential applications, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

The chemical structure of N-{1-[4-(4-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2-phenylethene-1-sulfonamide is characterized by a piperazine ring substituted with a methoxyphenyl group and a sulfonamide moiety. The presence of the piperazine ring, a six-membered amine-containing structure, contributes to its ability to interact with various biological targets. Recent studies have highlighted the importance of such heterocyclic structures in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the key features of this compound is its sulfonamide group, which is known for its ability to form hydrogen bonds and stabilize interactions within protein binding sites. This property makes it an attractive candidate for targeting enzymes and receptors involved in various disease pathways. For instance, recent research has explored the potential of sulfonamides in inhibiting protein kinases, which are critical in cancer progression and other pathological conditions.

The synthesis of N-{1-[4-(4-methoxyphenyl)piperazin-1-yl]-1-oxopropan-2-yl}-2 phenylethene 1 sulfonamide involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The construction of the piperazine ring is typically achieved through nucleophilic substitution reactions, while the sulfonamide group is introduced via coupling reactions under specific conditions. These synthetic strategies have been optimized in recent years to enhance yield and purity, making this compound more accessible for further research.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential therapeutic agent. For example, it has demonstrated inhibitory activity against certain kinases, which are key players in cellular signaling pathways. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various targets, providing valuable insights into its mechanism of action.

Moreover, the presence of the methoxy group on the phenyl ring introduces additional electronic effects that can modulate the compound's pharmacokinetic properties. This modification enhances solubility and bioavailability, which are critical factors for drug delivery. Recent studies have also investigated the metabolic stability of similar compounds, suggesting that this compound may have favorable pharmacokinetic profiles suitable for oral administration.

The application of N-{1-[4-(4-methoxyphenyl)piperazin 1 yl] 1 oxopropan 2 yl} 2 phenylethene 1 sulfonamide extends beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in chemical biology for studying protein interactions and signaling pathways. By leveraging advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can gain deeper insights into its molecular interactions and optimize its therapeutic potential.

In conclusion, N-{1-[4-(4-methoxyphenyl)piperazin 1 yl] 1 oxopropan 2 yl} 2 phenylethene 1 sulfonamide represents a compelling candidate for further exploration in drug discovery and development. With its distinctive chemical structure and promising biological activity, this compound holds significant potential in addressing unmet medical needs. As research continues to uncover its full capabilities, it is poised to make meaningful contributions to the field of medicinal chemistry.